molecular formula C16H27NNa2O6S2+2 B11828451 N,N-Bis(4-sulfobutyl)-3,5-dimethylaniline, disodium salt

N,N-Bis(4-sulfobutyl)-3,5-dimethylaniline, disodium salt

Cat. No.: B11828451
M. Wt: 439.5 g/mol
InChI Key: SXHBILQYQWZSIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-Bis(4-sulfobutyl)-3,5-dimethylaniline, disodium salt is a water-soluble compound widely used in various scientific and industrial applications. It is known for its role as a chromogenic reagent, particularly in the enzymatic determination of hydrogen peroxide .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Bis(4-sulfobutyl)-3,5-dimethylaniline, disodium salt involves the reaction of 3,5-dimethylaniline with 1,4-butanesultone under controlled conditions. The reaction typically occurs in the presence of a base, such as sodium hydroxide, to facilitate the formation of the sulfonate groups .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves precise control of reaction conditions, including temperature, pH, and reaction time, to ensure high yield and purity. The final product is usually obtained as a white to slightly yellowish powder with high solubility in water .

Scientific Research Applications

N,N-Bis(4-s

Properties

Molecular Formula

C16H27NNa2O6S2+2

Molecular Weight

439.5 g/mol

IUPAC Name

disodium;4-[3,5-dimethyl-N-(4-sulfobutyl)anilino]butane-1-sulfonic acid

InChI

InChI=1S/C16H27NO6S2.2Na/c1-14-11-15(2)13-16(12-14)17(7-3-5-9-24(18,19)20)8-4-6-10-25(21,22)23;;/h11-13H,3-10H2,1-2H3,(H,18,19,20)(H,21,22,23);;/q;2*+1

InChI Key

SXHBILQYQWZSIW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1)N(CCCCS(=O)(=O)O)CCCCS(=O)(=O)O)C.[Na+].[Na+]

Origin of Product

United States

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